Cas no 74924-27-9 (Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)-)

Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)- Properties

Names and Identifiers

• Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)-
• methyl (2S)-2-methyl-3-phenylmethoxypropanoate
• 74924-27-9
• HJSABQZRAXEJNQ-JTQLQIEISA-N
• DTXSID70440358
• Methyl (S)-3-(benzyloxy)-2-methylpropanoate
• (S)-methyl3-(benzyloxy)-2-methylpropanoate
• Methyl (s)-3-benzyloxy-2-methylpropanoate
• CS-0199859
• (s)-methyl 3-(benzyloxy)-2-methylpropanoate
• SCHEMBL4909047
• METHYL (S)-3-BENZYLOXY-2-METHYL-PROPANOATE
• A923229
• +Expand

• MDL： MFCD17926178
• InChIKey： HJSABQZRAXEJNQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O3/c1-10(12(13)14-2)8-15-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• SMILES： COC(=O)C(C)COCc1ccccc1

Computed Properties

• Exact Mass: 208.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53